Cas no 1286274-15-4 ([1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride)

[1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride is a bromobenzyl-substituted piperidine derivative, primarily utilized as a versatile intermediate in pharmaceutical and organic synthesis. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and storage. The compound’s structural features, including the 4-bromobenzyl group and piperidine scaffold, make it valuable for designing bioactive molecules, particularly in CNS-targeted research. The amine functionality allows for further derivatization, enabling the development of novel compounds with potential pharmacological applications. High-purity grades ensure reproducibility in synthetic workflows. Suitable for controlled reactions, it is commonly employed in medicinal chemistry for lead optimization and scaffold modification.

[1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride structure

1286274-15-4 structure

Product Name:[1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride

CAS No:1286274-15-4

MF:C₁₃H₂₁BrCl₂N₂

MW:356.129240751266

CID:4788072

Update Time:2025-05-21

[1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride
- (1-(4-Bromobenzyl)piperidin-4-yl)methanamine dihydrochloride
- Inchi： 1S/C13H19BrN2.2ClH/c14-13-3-1-12(2-4-13)10-16-7-5-11(9-15)6-8-16;;/h1-4,11H,5-10,15H2;2*1H
- InChI Key： RAKUQIBSVSIEPH-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)CN1CCC(CN)CC1.Cl.Cl

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 194
Topological Polar Surface Area: 29.3

[1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

[1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	064277-1g	1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride	1286274-15-4	95%	1g	￡385.00	2022-03-01
Chemenu	CM381219-1g	1-{1-[(4-bromophenyl)methyl]piperidin-4-yl}methanamine dihydrochloride	1286274-15-4	CM381219	1g	$474	2022-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1695312-250mg	(1-(4-Bromobenzyl)piperidin-4-yl)methanamine dihydrochloride	1286274-15-4	98%	250mg	￥2347.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1695312-1g	(1-(4-Bromobenzyl)piperidin-4-yl)methanamine dihydrochloride	1286274-15-4	98%	1g	￥6321.00	2024-08-09

[1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
4. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

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Additional information on [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride

Research Briefing on [1-(4-Bromobenzyl)piperidin-4-yl]methanamine Dihydrochloride (CAS: 1286274-15-4)

The compound [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride (CAS: 1286274-15-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the piperidine ring and bromobenzyl moiety, make it a versatile scaffold for designing compounds targeting central nervous system (CNS) disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of sigma-1 receptor ligands, which show promise in treating neuropathic pain and neurodegenerative diseases.

In terms of pharmacological activity, preliminary in vitro assays have revealed that derivatives of [1-(4-Bromobenzyl)piperidin-4-yl]methanamine exhibit moderate affinity for various neurotransmitter receptors, including dopamine and serotonin receptors. This multi-target profile suggests potential applications in psychiatric disorders, although further optimization is required to improve selectivity and reduce off-target effects. Notably, the dihydrochloride salt form (CAS: 1286274-15-4) has shown improved solubility and stability compared to the free base, making it more suitable for pharmaceutical formulations.

The synthetic routes to [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride have been refined in recent years, with a 2022 patent application disclosing a high-yield, scalable process that minimizes hazardous byproducts. This advancement addresses previous challenges in large-scale production and could facilitate further preclinical studies. Analytical characterization by NMR and mass spectrometry has confirmed the high purity (>98%) of the compound when prepared using this optimized method.

Looking ahead, researchers are exploring the incorporation of this scaffold into more complex molecular architectures. A 2023 research team reported promising results from hybrid molecules combining the [1-(4-Bromobenzyl)piperidin-4-yl]methanamine core with known pharmacophores for Alzheimer's disease treatment. These hybrids demonstrated enhanced blood-brain barrier penetration in animal models while maintaining low cytotoxicity, suggesting a viable path for CNS drug development.

In conclusion, [1-(4-Bromobenzyl)piperidin-4-yl]methanamine dihydrochloride (CAS: 1286274-15-4) represents a valuable chemical entity with diverse medicinal chemistry applications. Ongoing research is expected to further elucidate its full therapeutic potential and optimize its properties for clinical translation. The compound's unique structural features and demonstrated biological activities position it as an important tool for future drug discovery efforts in neurological and psychiatric disorders.